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Compound of Interest

Compound Name: 6-Chloro-3-fluoro-2-methylpyridine

CAS No.: 884494-78-4

Cat. No.: B3024696

Get Quote

Technical Guide: 6-Chloro-3-fluoro-2-methylpyridine as a Chemical Intermediate

Executive Summary
6-Chloro-3-fluoro-2-methylpyridine (CAS: 884494-78-4) has emerged as a high-value

scaffold in modern medicinal chemistry, particularly for the development of kinase inhibitors,

antimalarials, and GPR120 agonists. Its utility lies in its unique substitution pattern: the C3-

Fluorine atom modulates pKa and metabolic stability (blocking the C3 metabolic hotspot), while

the C6-Chlorine and C2-Methyl groups provide orthogonal handles for sequential

functionalization.

This guide details the synthesis, reactivity profile, and application of this intermediate, moving

beyond basic properties to explore the mechanistic causality required for precision drug design.

Chemical Profile & Structural Analysis
The molecule features a pyridine core with a "push-pull" electronic environment created by the

substituents.
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C3-Fluorine (Electronic Modulation): The high electronegativity of fluorine at C3 lowers the

basicity of the pyridine nitrogen (pKa modulation), often improving the bioavailability of the

final drug candidate by reducing lysosomal trapping. Furthermore, the C-F bond is

metabolically robust, preventing oxidative metabolism at this position.

C6-Chlorine (Electrophilic Handle): Positioned para to the fluorine and ortho to the nitrogen,

the C6-Cl bond is highly activated for Nucleophilic Aromatic Substitution (

) and Palladium-catalyzed cross-coupling reactions.

C2-Methyl (Benzylic Handle): The methyl group is activated by the electron-deficient pyridine

ring, making the benzylic protons acidic (pKa ~29) and susceptible to deprotonation or

oxidation to a carboxylic acid (picolinic acid derivative).

Property Value Note

CAS Number 884494-78-4 Verified Identity

Molecular Formula C₆H₅ClFN

Molecular Weight 145.56 g/mol

Predicted Boiling Point ~175°C At 760 mmHg

LogP ~2.18
Lipophilic character suitable for

CNS penetration

Synthesis Pathways
While various routes exist, the most robust industrial pathway relies on the Balz-Schiemann

reaction, ensuring high regioselectivity and yield.

Primary Route: The Nitro-Reduction-Diazotization
Sequence
This route avoids the poor selectivity of direct halogenation by utilizing the directing effects of

the methyl group.
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Nitration: Starting from 2-chloro-6-methylpyridine, nitration occurs selectively at the C3

position (ortho to the activating methyl group and beta to the nitrogen).

Reduction: The nitro group is reduced to an amine (e.g., Fe/HCl or catalytic hydrogenation)

to yield 3-amino-6-chloro-2-methylpyridine.

Balz-Schiemann Reaction: The amine is converted to the diazonium tetrafluoroborate salt

using

and

, followed by thermal decomposition to install the fluorine atom.

2-Chloro-6-methylpyridine Nitration
(HNO3/H2SO4) 2-Chloro-6-methyl-3-nitropyridine Reduction

(Fe/HCl or H2/Pd) 3-Amino-6-chloro-2-methylpyridine Balz-Schiemann
(1. NaNO2/HBF4, 2. Heat) 6-Chloro-3-fluoro-2-methylpyridine

Click to download full resolution via product page

Figure 1: Step-wise synthesis via the Balz-Schiemann transformation.

Reactivity & Functionalization Map
The core value of 6-chloro-3-fluoro-2-methylpyridine is its orthogonal reactivity. Researchers

can selectively manipulate specific positions without protecting groups.

A. Regioselective Lithiation (The "Director" Effect)
The C3-Fluorine atom is a potent Ortho-Directing Group (ODG). When treated with n-

butyllithium (n-BuLi) or LDA at low temperatures (-78°C), lithiation occurs exclusively at the C4

position (ortho to Fluorine).

Application: This allows for the introduction of electrophiles (Iodine, Aldehydes, Formyl

groups) at C4, creating tetrasubstituted pyridines essential for complex APIs.

B. Nucleophilic Aromatic Substitution ( )
The C6-Chlorine is activated by the pyridine nitrogen. While the C3-Fluorine is also electron-

withdrawing, the C6 position is significantly more electrophilic due to the resonance
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stabilization of the Meisenheimer complex by the nitrogen.

Selectivity: Nucleophiles (amines, alkoxides) preferentially displace the C6-Cl over the C3-F.

C. Radical Alkylation (Minisci Reaction)
The protonated pyridine ring is susceptible to nucleophilic radical attack. In the presence of a

radical source (e.g., carboxylic acids + persulfate/Ag+), alkyl groups (like cyclopropyl) can be

installed at C4, complementary to the lithiation strategy.

6-Chloro-3-fluoro-2-methylpyridine

C4-Lithiation
(n-BuLi, -78°C)

Directed by C3-F

 Electrophilic Trapping

C6-Substitution (SNAr)
(Amines/Alkoxides)

Displaces Cl

 Heterocycle Formation

C2-Methyl Oxidation
(KMnO4 or SeO2)

Yields Carboxylic Acid

 Amide Coupling Precursor

C4-Radical Alkylation
(AgNO3/Persulfate)
Adds Alkyl Group

 C-H Functionalization
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Figure 2: Orthogonal reactivity profile demonstrating site-selective functionalization.

Case Study: Antimalarial Triaminopyrimidine
Synthesis
A prominent application of this intermediate is in the synthesis of novel antimalarial agents

(e.g., ZY-19489 analogs). The synthesis requires the installation of a cyclopropyl group and an

iodine atom.

Protocol Highlight: C4-Iodination via Directed Lithiation Context: This step installs a handle for

subsequent Suzuki coupling.

Experimental Protocol:

Setup: Flame-dry a 4-neck round-bottom flask and purge with Nitrogen (
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).

Solvation: Dissolve 6-chloro-3-fluoro-2-methylpyridine (5.0 g, 34.4 mmol) in anhydrous

THF (30 mL).

Cooling: Cool the solution to -78°C using an acetone/dry ice bath. Critical: Temperature

control is vital to prevent benzylic deprotonation at C2.

Lithiation: Add n-BuLi (2.5 M in hexane, 1.2 eq) dropwise over 30 minutes. Stir for 30

minutes at -78°C. The solution typically turns deep yellow/orange, indicating the formation of

the 4-lithio species.

Quench: Add a solution of Iodine (

, 9.15 g) in THF dropwise.

Workup: Warm to room temperature. Quench with 10%

(sodium thiosulfate) to remove excess iodine. Extract with Ethyl Acetate.[1]

Result: Yields 6-chloro-3-fluoro-4-iodo-2-methylpyridine (>85% yield).

Why this works: The inductive effect of the C3-Fluorine acidifies the C4 proton, while the kinetic

control (-78°C) prevents the thermodynamically favorable deprotonation of the C2-methyl

group.

Safety & Handling
Hazards: The compound is an irritant (H315, H319, H335). It may release toxic Hydrogen

Fluoride (HF) and Hydrogen Chloride (HCl) if heated to decomposition.

Storage: Store under inert gas (

or Ar) at 2-8°C. The benzylic methyl group is sensitive to slow oxidation by air over long
periods.

Compatibility: Avoid strong oxidizing agents (unless intended for reaction) and strong bases

at room temperature (risk of polymerization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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